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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzoic acid

Cat. No.: B181750 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 2-Amino-4-
methoxybenzoic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of active pharmaceutical ingredients and their intermediates

is paramount. This guide focuses on 2-Amino-4-methoxybenzoic acid, a key organic building

block, providing available data on its solubility, detailed experimental protocols for its synthesis,

and a visual representation of its synthetic pathway.

Physicochemical Properties
2-Amino-4-methoxybenzoic acid (CAS: 4294-95-5) is a derivative of benzoic acid with the

molecular formula C₈H₉NO₃ and a molecular weight of 167.16 g/mol .[1] It typically appears as

a white to off-white or light yellow to light orange powder or crystalline solid.[2]

Solubility Data
Precise quantitative solubility data for 2-Amino-4-methoxybenzoic acid in various solvents at

different temperatures is not readily available in the reviewed literature. However, qualitative

assessments indicate its solubility in water and various organic solvents.[3] For illustrative

purposes, the following table provides solubility data for the closely related compound, 4-

methoxybenzoic acid, which can offer insights into the expected solubility behavior of 2-Amino-
4-methoxybenzoic acid due to structural similarities. It is important to note that these values

are for 4-methoxybenzoic acid and should be used as a general guide only.
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Table 1: Mole Fraction Solubility (x) of 4-Methoxybenzoic Acid in Various Solvents at Different

Temperatures

Temperatur
e (K)

1-Butanol Isobutanol 2-Butanol 1-Pentanol
Ethylene
Glycol

283.15 0.0895 0.0768 0.0987 0.0712 0.0123

288.15 0.1083 0.0935 0.1192 0.0865 0.0151

293.15 0.1302 0.1129 0.1435 0.1047 0.0184

298.15 0.1556 0.1356 0.1718 0.1261 0.0224

303.15 0.1849 0.1619 0.2045 0.1513 0.0271

308.15 0.2186 0.1923 0.2421 0.1805 0.0328

313.15 0.2574 0.2273 0.2851 0.2145 0.0396

318.15 0.3019 0.2675 0.3341 0.2538 0.0478

323.15 0.3529 0.3136 0.3898 0.2991 0.0577

328.15 0.4112 0.3664 0.4529 0.3514 0.0696

Data sourced from a study on 4-methoxybenzoic acid and should be considered indicative for

2-Amino-4-methoxybenzoic acid.[4]

Experimental Protocols
Determination of Solubility: The Shake-Flask Method
The equilibrium solubility of a compound can be reliably determined using the shake-flask

method. This protocol is a standard and widely accepted procedure.

Materials and Equipment:

High-purity 2-Amino-4-methoxybenzoic acid

Analytical grade solvents
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Analytical balance (±0.1 mg)

Thermostatic shaker or water bath

Sealed glass vials

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Procedure:

Preparation of Saturated Solution: Add an excess amount of 2-Amino-4-methoxybenzoic
acid to a known volume of the selected solvent in a sealed vial. The presence of undissolved

solid is crucial to ensure saturation.

Equilibration: Place the sealed vials in a thermostatic shaker set at the desired temperature.

Agitate the mixture for a sufficient duration (typically 24-72 hours) to allow the system to

reach equilibrium.

Phase Separation: After equilibration, cease agitation and allow the vials to rest at the set

temperature for a period to permit the solid to settle.

Sample Collection and Preparation: Carefully withdraw a sample of the supernatant and

immediately filter it using a syringe filter to remove any undissolved particles.

Quantification: Analyze the concentration of 2-Amino-4-methoxybenzoic acid in the filtered

solution using a validated analytical method such as HPLC or UV-Vis spectrophotometry. A

pre-established calibration curve of the compound in the same solvent is used for

quantification.

Synthesis of 2-Amino-4-methoxybenzoic acid
A common and efficient method for the synthesis of 2-Amino-4-methoxybenzoic acid is

through the hydrogenation of 4-Methoxy-2-nitrobenzoic acid.[5]
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Materials and Equipment:

4-Methoxy-2-nitrobenzoic acid

Methanol

10% Palladium on carbon (Pd/C) catalyst

Hydrogen source (e.g., hydrogen gas cylinder or in-situ generation)

Reaction flask

Stirring apparatus

Filtration apparatus (e.g., Celite or diatomaceous earth)

Rotary evaporator

Procedure:

Dissolve 4-Methoxy-2-nitrobenzoic acid in methanol within a suitable reaction flask.[5]

Carefully add the 10% Pd/C catalyst to the solution.[5]

Subject the mixture to hydrogenation. This is typically carried out at room temperature and

atmospheric pressure for approximately 18 hours.[5]

Upon completion of the reaction, filter the mixture through Celite or diatomaceous earth to

remove the palladium catalyst.[5]

Concentrate the filtrate to dryness using a rotary evaporator under reduced pressure to yield

2-Amino-4-methoxybenzoic acid as a colorless solid.[5]

Mandatory Visualizations
Synthesis Workflow of 2-Amino-4-methoxybenzoic acid
The following diagram illustrates the key steps in the synthesis of 2-Amino-4-methoxybenzoic
acid from 4-Methoxy-2-nitrobenzoic acid.
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Synthesis of 2-Amino-4-methoxybenzoic acid
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Caption: Synthesis of 2-Amino-4-methoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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